2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride
Overview
Description
2,6-Difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride (DFMBSC) is an organosulfur compound used in a variety of scientific research applications. It is an important reagent for organic synthesis, and it is also used in biochemical and physiological studies. This article will discuss the synthesis method of DFMBSC, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is used in a variety of scientific research applications. It is an important reagent for organic synthesis, and it has a wide range of uses in medicinal chemistry and drug discovery. It is also used in the synthesis of a variety of biologically active compounds, such as peptides, proteins, and small molecules. Additionally, 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is used in the synthesis of organometallic complexes, which are important for catalytic applications.
Mechanism of Action
2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is an organosulfur compound that acts as a nucleophile in organic synthesis. It reacts with electrophilic compounds to form a new covalent bond. This reaction is important for the synthesis of a variety of compounds, including peptides, proteins, and small molecules.
Biochemical and Physiological Effects
2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is used in biochemical and physiological studies. It is used to study the mechanisms of action of drugs, and it is also used to study the effects of drugs on biological systems. It is also used to study the effects of drugs on the body, such as their effects on the nervous system, cardiovascular system, and immune system.
Advantages and Limitations for Lab Experiments
2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is a versatile reagent that is suitable for a wide range of laboratory experiments. It is relatively easy to use and handle, and it is also relatively inexpensive. However, it is important to note that 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is a hazardous compound, and it should be handled with caution. Additionally, it is important to use the correct safety equipment when handling 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride.
Future Directions
The use of 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride in scientific research is expected to continue to grow in the coming years. It is expected to be used in the development of new drugs and treatments, as well as in the study of the mechanisms of action of existing drugs. Additionally, it is expected to be used in the synthesis of new organometallic complexes for catalytic applications. Additionally, 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is expected to be used in the development of new biomaterials and biocatalysts. Finally, it is expected to be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.
Synthesis Methods
2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride is produced by the reaction of 2,6-difluorobenzene-1-sulfonyl chloride and 4-(methoxymethyl)phenol in a 1:1 molar ratio. The reaction is carried out in anhydrous dimethyl sulfoxide (DMSO) at 140°C for 6 hours. The reaction is complete when the product is isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a benzene ring that has two fluorine atoms and a methoxymethyl group attached to it. This can be achieved through a series of reactions that involve the use of appropriate reagents and conditions.", "Starting Materials": [ "2,6-difluoro-4-(methoxymethyl)benzene", "Chlorosulfonic acid", "Phosphorus pentachloride", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Dissolve 2,6-difluoro-4-(methoxymethyl)benzene in chlorosulfonic acid and heat the mixture to 80-90°C for 2-3 hours to form the corresponding sulfonyl chloride intermediate.", "Step 2: Add phosphorus pentachloride to the reaction mixture and continue heating at 80-90°C for an additional 2-3 hours to complete the conversion of the intermediate to 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride.", "Step 3: Quench the reaction mixture with methanol and then add a solution of sodium hydroxide to neutralize the excess acid. The resulting mixture is then extracted with dichloromethane.", "Step 4: Wash the organic layer with water and then with a solution of sodium bicarbonate to remove any remaining acid impurities.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and then concentrate the solution under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization from a suitable solvent to obtain pure 2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride." ] } | |
CAS RN |
2731008-75-4 |
Product Name |
2,6-difluoro-4-(methoxymethyl)benzene-1-sulfonyl chloride |
Molecular Formula |
C8H7ClF2O3S |
Molecular Weight |
256.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
